amine CAS No. 940355-04-4](/img/structure/B3170121.png)
[(4-Ethylphenyl)methyl](propan-2-yl)amine
Overview
Description
“(4-Ethylphenyl)methylamine” is a chemical compound with the molecular formula C12H19N . It has a molecular weight of 177.29 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “(4-Ethylphenyl)methylamine” consists of 12 carbon atoms, 19 hydrogen atoms, and 1 nitrogen atom . For more detailed structural information, techniques such as NMR, HPLC, LC-MS, and UPLC can be used .Physical And Chemical Properties Analysis
The physical and chemical properties of “(4-Ethylphenyl)methylamine” include a molecular weight of 177.29 . Unfortunately, specific information such as its boiling point, melting point, and density were not found in the available resources .Scientific Research Applications
X-ray Structures and Computational Studies
Research on cathinones, including compounds with structural similarities to "(4-Ethylphenyl)methylamine," emphasizes the importance of X-ray crystallography and computational methods in understanding the molecular geometry and electronic properties of these substances. These techniques are crucial for the design and development of new materials and drugs, providing a detailed understanding of their molecular structures (Nycz, Małecki, Zawiazalec, & Paździorek, 2011).
Pharmacological Characterization
Studies on compounds like PF-04455242, which share functional groups with "(4-Ethylphenyl)methylamine," highlight the significance of pharmacological characterization in identifying receptor selectivity and potential therapeutic applications. Such research aids in the discovery of novel treatments for conditions like depression and addiction disorders (Grimwood et al., 2011).
Toxicokinetics and Analytical Toxicology
Investigations into the toxicokinetics of novel psychoactive substances provide essential data on their metabolism, plasma protein binding, and detectability in biological specimens. This information is vital for forensic and clinical toxicology, enabling the identification and risk assessment of new drugs of abuse (Richter et al., 2019).
Synthesis and Biological Activity Studies
Research on the synthesis of derivatives from furfuryl alcohol and their biological activities against cancer cell lines and bacteria underscores the role of chemical synthesis in drug discovery. Developing new compounds with potent biological activities can lead to novel therapeutic agents (Phutdhawong et al., 2019).
properties
IUPAC Name |
N-[(4-ethylphenyl)methyl]propan-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N/c1-4-11-5-7-12(8-6-11)9-13-10(2)3/h5-8,10,13H,4,9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQOMDJQMFPQVPW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CNC(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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